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Compound of Interest

Compound Name: Dichlorodifluoromethane

Cat. No.: B179400

Welcome to the technical support center for commercial-grade Dichlorodifluoromethane (R-
12). This resource is designed to assist researchers, scientists, and drug development
professionals in identifying and troubleshooting issues related to impurities in their
experiments.

Frequently Asked Questions (FAQSs)
Q1: What are the common impurities found in commercial Dichlorodifluoromethane (R-12)?

Al: Commercial Dichlorodifluoromethane (R-12) is typically of high purity, often 99.5% or
higher.[1] However, trace amounts of impurities can be present. The most commonly cited
impurities include:

e Other Chlorofluorocarbons (CFCs): Such as Trichlorofluoromethane (R-11) and 1,2-
Dichlorotetrafluoroethane (R-114). These can arise from the manufacturing process.[2][3][4]

» Moisture (Water): Can be introduced during production, transfer, or storage.

e Acids: Trace amounts of acids, such as hydrochloric or hydrofluoric acid, can form,
particularly in the presence of moisture.[5]

» Higher-Boiling Fractions: These are less volatile organic compounds that may be present.

» Non-Condensable Gases: Gases like air (nitrogen, oxygen) that do not condense at the
operating temperature of the system.
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Q2: What are the acceptable levels of these impurities?

A2: While the exact composition can vary by manufacturer and grade, general specifications for
refrigerant-grade Dichlorodifluoromethane provide maximum allowable limits for key
impurities. The following table summarizes these limits.

Table 1: Maximum Allowable Impurity Levels in
Dichl lifl I

Impurity Maximum Allowable Concentration
Moisture < 0.001% (by volume)

Higher-Boiling Fractions < 0.05% (by volume)

Other Gases < 2% (by volume)

Acids 0 (no acidic residue)

Note: These values are general specifications and may vary. Always refer to the certificate of
analysis provided by your supplier for specific batch information.

Q3: How can these impurities affect my experiments?

A3: Impurities in Dichlorodifluoromethane can have significant impacts on sensitive
experiments, particularly in analytical chemistry and drug development.[6]

o Other CFCs: Can interfere with chromatographic analyses, appearing as extra peaks that
may co-elute with analytes of interest. In mass spectrometry, they can introduce interfering
ions.

e Moisture: Can lead to the formation of corrosive acids (hydrochloric and hydrofluoric acid)
which can damage equipment.[5] In sensitive reactions, water can act as an unwanted

reactant or catalyst.

e Acids: Can corrode sensitive equipment and alter the pH of reaction mixtures, potentially
affecting reaction kinetics and product stability.
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» Higher-Boiling Fractions: Can leave residues upon evaporation of the
Dichlorodifluoromethane, contaminating samples or sensitive surfaces.

» Non-Condensable Gases: Can affect the pressure and temperature stability of systems
where Dichlorodifluoromethane is used as a refrigerant or propellant.

Troubleshooting Guides

This section addresses common issues that may arise due to impurities in
Dichlorodifluoromethane during experimental procedures.

Issue 1: Unexpected Peaks in Gas Chromatography (GC)
Analysis

Question: | am using Dichlorodifluoromethane as a solvent or standard in a GC analysis and
| am seeing unexpected peaks in my chromatogram. What could be the cause?

Answer: Unexpected peaks are often due to the presence of other chlorofluorocarbons.

e Possible Cause 1: Presence of Trichlorofluoromethane (R-11) or 1,2-
Dichlorotetrafluoroethane (R-114). These are common impurities from the manufacturing
process.[2][3][4]

o Troubleshooting Steps:
» Run a blank analysis of your Dichlorodifluoromethane to identify the impurity peaks.

» [f available, inject standards of R-11 and R-114 to confirm the identity of the impurity
peaks by comparing retention times.

» Adjust your chromatographic method (e.g., temperature program, column phase) to
achieve better separation of the impurity peaks from your analytes of interest.

e Possible Cause 2: Contamination from the GC system. Septum bleed or contamination in the
injection port can also introduce extraneous peaks.

o Troubleshooting Steps:
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» Replace the septum and clean the injection port liner.

» Run a blank with the injector heated but without an injection to check for system

contamination.

Issue 2: Inconsistent Results or Reaction Failure

Question: My reaction, in which Dichlorodifluoromethane is used as a solvent or reagent, is
giving inconsistent yields or failing completely. Could impurities be the cause?

Answer: Yes, reactive impurities like moisture and acids can significantly impact chemical

reactions.

e Possible Cause 1: Presence of Moisture. Water can interfere with moisture-sensitive

reactions, such as those involving organometallics or strong bases.

o Troubleshooting Steps:

» Use a desiccant to dry the Dichlorodifluoromethane before use. Common desiccants
for halogenated solvents include activated molecular sieves.

» Handle the solvent under an inert atmosphere (e.g., nitrogen or argon) to prevent the
introduction of atmospheric moisture.

o Possible Cause 2: Presence of Trace Acids. Acids can neutralize basic reagents or catalyze

unwanted side reactions.

o Troubleshooting Steps:

» Test the Dichlorodifluoromethane for acidity using a suitable indicator or a pH

measurement of an aqueous extract.

» [f acidic, consider passing the gas through a column of a suitable basic adsorbent, such

as activated alumina, to remove acidic impurities.

Issue 3: Equipment Corrosion or Damage
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Question: | am observing corrosion on my stainless steel or other metallic equipment that
comes into contact with Dichlorodifluoromethane. What could be causing this?

Answer: Corrosion is often a result of the formation of acids from the breakdown of the CFC in

the presence of moisture.

o Possible Cause: Formation of Hydrochloric and Hydrofluoric Acids. At elevated temperatures
or in the presence of certain metals, Dichlorodifluoromethane can react with moisture to
form these corrosive acids.[5]

o Troubleshooting Steps:

Ensure your Dichlorodifluoromethane is as dry as possible.

Thoroughly dry all equipment before introducing the Dichlorodifluoromethane.

Use materials that are resistant to acid corrosion if operating at elevated temperatures.

Regularly inspect equipment for any signs of corrosion.

Experimental Protocols

Protocol: Gas Chromatography-Mass Spectrometry (GC-
MS) for Impurity Profiling of Dichlorodifluoromethane

This protocol outlines a general method for identifying and quantifying volatile impurities in

Dichlorodifluoromethane.
1. Instrumentation:
e Gas Chromatograph with a Flame lonization Detector (FID) or a Mass Spectrometer (MS).

e Capillary Column: A mid-polar column (e.g., 5% phenyl-methylpolysiloxane) is a good

starting point.
» Gas-tight syringe for gas sampling.

2. Sample Preparation:
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» No sample preparation is typically required for gas analysis. The sample can be injected
directly from the gas cylinder using a gas sampling valve or a gas-tight syringe.

3. GC Conditions:
e Injector Temperature: 200 °C
o Carrier Gas: Helium at a constant flow rate of 1-2 mL/min.
e Oven Temperature Program:
o Initial temperature: 40 °C, hold for 2 minutes.
o Ramp: 10 °C/min to 200 °C.
o Hold at 200 °C for 5 minutes.

« Injection Mode: Split injection with a high split ratio (e.g., 100:1) to avoid overloading the
column with the main component.

4. MS Conditions (if applicable):

e lon Source Temperature: 230 °C

¢ lonization Mode: Electron lonization (El) at 70 eV.

e Mass Range: Scan from m/z 35 to 300.

5. Data Analysis:

« |dentify the main peak for Dichlorodifluoromethane.

« |dentify impurity peaks and tentatively identify them by comparing their mass spectra to a
library (e.g., NIST).

¢ Quantify impurities by comparing their peak areas to those of certified reference standards.

Visualizations
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Caption: Troubleshooting workflow for issues related to Dichlorodifluoromethane impurities.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

© 2025 BenchChem. All rights reserved. 7/8 Tech Support


https://www.benchchem.com/product/b179400?utm_src=pdf-body-img
https://www.benchchem.com/product/b179400?utm_src=pdf-body
https://www.benchchem.com/product/b179400?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b179400?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Troubleshooting & Optimization

Check Availability & Pricing

e 1. Chlorofluorocarbons Impact — Area — Sustainability [esg.sustainability-directory.com]
» 2. Dichlorodifluoromethane - Wikipedia [en.wikipedia.org]

e 3. Trichlorofluoromethane - Wikipedia [en.wikipedia.org]

e 4.1,2-Dichlorotetrafluoroethane - Wikipedia [en.wikipedia.org]

e 5. redtek.com [redtek.com]

e 6.1in.gov [in.gov]

 To cite this document: BenchChem. [Technical Support Center: Dichlorodifluoromethane (R-
12)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b179400#common-impurities-in-commercial-
dichlorodifluoromethane]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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